Cas no 58301-37-4 ((6R,7S)-7-{[(5R)-5-amino-5-carboxypentanoyl]amino}-3-(hydroxymethyl)-7-methoxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid)
58301-37-4 structure
Product Name:(6R,7S)-7-{[(5R)-5-amino-5-carboxypentanoyl]amino}-3-(hydroxymethyl)-7-methoxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
CAS No:58301-37-4
MF:C15H21N3O8S
MW:403.407542943954
CID:1609814
PubChem ID:194059
Update Time:2025-04-21
(6R,7S)-7-{[(5R)-5-amino-5-carboxypentanoyl]amino}-3-(hydroxymethyl)-7-methoxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (6R,7S)-7-{[(5R)-5-amino-5-carboxypentanoyl]amino}-3-(hydroxymethyl)-7-methoxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- (6R,7S)-7-[[(5R)-5-amino-5-carboxypentanoyl]amino]-3-(hydroxymethyl)-7-methoxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 58301-37-4
- DTXSID80207030
- SF-1623B
- SF 1623B
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-((5-amino-5-carboxy-1-oxopentyl)amino)-3-(hydroxymethyl)-7-methoxy-8-oxo-, (6R-(6alpha,7alpha,7(R*)))-
- 7-Methoxydeacetylcephalosporin C
- Deacetyl-7-methoxycephalosporin C
- Antibiotic SF 1623B
- Oganomycin E
-
- Inchi: 1S/C15H21N3O8S/c1-26-15(17-9(20)4-2-3-8(16)11(21)22)13(25)18-10(12(23)24)7(5-19)6-27-14(15)18/h8,14,19H,2-6,16H2,1H3,(H,17,20)(H,21,22)(H,23,24)/t8-,14-,15+/m1/s1
- InChI Key: NLRQZPPGJODQAH-BKQRNIBNSA-N
- SMILES: S1CC(CO)=C(C(=O)O)N2C([C@]([C@@H]12)(NC(CCC[C@H](C(=O)O)N)=O)OC)=O
Computed Properties
- Exact Mass: 403.10503
- Monoisotopic Mass: 403.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 27
- Rotatable Bond Count: 9
- Complexity: 697
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _4.3
- Topological Polar Surface Area: 205Ų
Experimental Properties
- Density: 1.6
- Boiling Point: 847.8°C at 760 mmHg
- Flash Point: 466.5°C
- Refractive Index: 1.662
- PSA: 179.49
(6R,7S)-7-{[(5R)-5-amino-5-carboxypentanoyl]amino}-3-(hydroxymethyl)-7-methoxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
58301-37-4 ((6R,7S)-7-{[(5R)-5-amino-5-carboxypentanoyl]amino}-3-(hydroxymethyl)-7-methoxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid) Related Products
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